4-(Chloromethyl)benzoylformate

• CAS RN: 114996-73-5
• Molecular Formula: C9H7ClO3
• Molecular Weight: 198.6 g/mol
• IUPAC Name: 2-[4-(chloromethyl)phenyl]-2-oxoacetic acid
• InChI: InChI=1S/C9H7ClO3/c10-5-6-1-3-7(4-2-6)8(11)9(12)13/h1-4H,5H2,(H,12,13)
• InChI Key: PTGQUDJBQDECBL-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CCl)C(=O)C(=O)O
• synonyms: 4-(chloromethyl)benzoylformate; ClMeBF

Description

4-(Chloromethyl)benzoylformate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is also known as CBz-Cl and is widely used in the synthesis of various organic compounds. The purpose of

Mechanism of Action

The mechanism of action of 4-(Chloromethyl)benzoylformate is not well understood. However, it is believed that CBz-Cl acts as a reactive intermediate in various chemical reactions, leading to the formation of various organic compounds.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 4-(Chloromethyl)benzoylformate. However, it is known that CBz-Cl is a reactive compound that can cause skin and eye irritation upon contact. Therefore, proper safety precautions should be taken when handling this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(Chloromethyl)benzoylformate in lab experiments is its ability to selectively react with various functional groups, leading to the formation of specific organic compounds. However, one of the limitations of using CBz-Cl is its potential toxicity, which can pose a risk to researchers if proper safety precautions are not taken.

Future Directions

There are several future directions for the use of 4-(Chloromethyl)benzoylformate in scientific research. One potential direction is the development of new synthetic methodologies using CBz-Cl as a reagent. Additionally, there is a need for further research on the potential toxicological effects of this compound to ensure the safety of researchers who handle it. Furthermore, CBz-Cl can be used in the development of new drugs and pharmaceuticals, and further research in this area is needed.

Synthesis Methods

The synthesis of 4-(Chloromethyl)benzoylformate involves the reaction of benzoyl chloride with chloroform in the presence of a base such as triethylamine. This reaction results in the formation of CBz-Cl, which can be further purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

4-(Chloromethyl)benzoylformate has a wide range of applications in scientific research. It is commonly used as a reagent in the synthesis of various organic compounds such as amino acids, peptides, and other bioactive molecules. Additionally, CBz-Cl is used in the preparation of various intermediates that are used in the synthesis of drugs and other pharmaceuticals.